Cas no 1262410-84-3 (Tert-butyl 3-fluoro-3-(hydroxymethyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-fluoro-3-(hydroxymethyl)pyrrolidine-1-carboxylate
• CAS No: 1262410-84-3
• MF: C₁₀H₁₈FNO₃
• MW: 219.2532
• MDL: MFCD18375053
• CID: 1219932
• PubChem ID: 71741549
• Update Time: 2025-05-20

Tert-butyl 3-fluoro-3-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-fluoro-3-(hydroxymethyl)pyrrolidine-1-carboxylate
• 1-Boc-3-fluoropyrrolidine-3-methanol
• 1-BOC-3-FLUORO-3-(HYDROXYMETHYL)PYRROLIDINE
• HMMKNNFZSSJGNC-UHFFFAOYSA-N
• PB24384
• 1-BOC-3-FLUORO-3-HYDROXYMETHYLPYRROLIDINE
• 1-Pyrrolidinecarboxylic acid, 3-fluoro-3-(hydroxymethyl)-, 1,1-dimethylethyl ester
• MFCD18375053
• 1262410-84-3
• SY344440
• AS-35422
• DB-101947
• DTXSID50857147
• AKOS023785755
• F2147-3282
• SCHEMBL15715964
• TERT-BUTYL3-FLUORO-3-(HYDROXYMETHYL)PYRROLIDINE-1-CARBOXYLATE
• SY098300
• MFCD30803203
• EN300-268802
• (1-Boc-3-fluoro-3-pyrrolidinyl)methanol
• CS-0037378
• (R)-(1-Boc-3-fluoro-3-pyrrolidinyl)methanol
• Tert-butyl 3-fluoro-3-(hydroxymethyl)pyrrolidine-1-carboxylate

• MDL： MFCD18375053
• Inchi： 1S/C10H18FNO3/c1-9(2,3)15-8(14)12-5-4-10(11,6-12)7-13/h13H,4-7H2,1-3H3
• InChI Key： HMMKNNFZSSJGNC-UHFFFAOYSA-N
• SMILES： FC1(C([H])([H])O[H])C([H])([H])N(C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 219.12707160g/mol
• Monoisotopic Mass: 219.12707160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on Tert-butyl 3-fluoro-3-(hydroxymethyl)pyrrolidine-1-carboxylate

Tert-butyl 3-fluoro-3-(hydroxymethyl)pyrrolidine-1-carboxylate: A Comprehensive Overview

The compound Tert-butyl 3-fluoro-3-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 1262410-84-3) is a significant molecule in the field of organic chemistry, particularly in the synthesis of complex heterocyclic compounds. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with a fluorine atom, a hydroxymethyl group, and a tert-butyl ester group. The presence of these functional groups makes it a versatile building block for various chemical transformations.

Recent studies have highlighted the importance of Tert-butyl 3-fluoro-3-(hydroxymethyl)pyrrolidine-1-carboxylate in the development of novel pharmaceutical agents. Researchers have utilized its structure to design bioactive molecules with potential applications in treating diseases such as cancer and neurodegenerative disorders. The fluorine atom in the molecule plays a crucial role in modulating the pharmacokinetic properties of the compound, making it an attractive candidate for drug discovery programs.

In terms of synthesis, Tert-butyl 3-fluoro-3-(hydroxymethyl)pyrrolidine-1-carboxylate can be prepared through a variety of methods, including nucleophilic substitution and ring-closing reactions. One of the most efficient approaches involves the use of amines and aldehydes under specific reaction conditions to form the pyrrolidine ring. The introduction of the hydroxymethyl and tert-butyl groups is typically achieved through subsequent functionalization steps, ensuring high yields and purity.

The versatility of Tert-butyl 3-fluoro-3-(hydroxymethyl)pyrrolidine-1-carboxylate extends to its application in materials science. Scientists have explored its use in creating advanced polymers and materials with tailored properties. For instance, its ability to undergo polymerization under certain conditions has led to the development of novel materials with enhanced mechanical strength and thermal stability.

From an environmental perspective, Tert-butyl 3-fluoro-3-(hydroxymethyl)pyrrolidine-1-carboxylate has been studied for its biodegradability and ecological impact. Research indicates that under specific environmental conditions, the compound can undergo microbial degradation, reducing its persistence in natural systems. This information is critical for assessing its safety and sustainability in industrial applications.

In conclusion, Tert-butyl 3-fluoro-3-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 1262410-84-3) is a multifaceted compound with significant potential in various fields of chemistry and materials science. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery, polymer synthesis, and environmental sustainability.